Cas no 921797-38-8 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 921797-38-8
• Molecular Formula: C₂₁H₁₈N₂O₄S
• Molecular Weight: 394.443624019623
• CID: 6325547
• PubChem ID: 41645412

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)acetamide Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)acetamide
• F2252-0173
• 921797-38-8
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• AKOS024631391
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• InChIKey： RUSYQLRBRDITBY-UHFFFAOYSA-N
• Inchi： 1S/C21H18N2O4S/c1-25-15-8-6-13(7-9-15)10-19(24)23-21-22-16(12-28-21)18-11-14-4-3-5-17(26-2)20(14)27-18/h3-9,11-12H,10H2,1-2H3,(H,22,23,24)
• SMILES： S1C=C(C2=CC3C=CC=C(C=3O2)OC)N=C1NC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 394.09872823g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 394.09872823g/mol
• Heavy Atom Count: 28
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides